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Introduction

Hdac6-IN-35 is a potent and selective inhibitor of Histone Deacetylase 6 (HDACSG), a class Ilb
histone deacetylase that is primarily localized in the cytoplasm. Unlike other HDACs that
predominantly target histone proteins to regulate gene expression, HDAC6 has a unique
substrate specificity for non-histone proteins.[1] Key substrates of HDACG6 include a-tubulin and
the molecular chaperone Hsp90.[2][3] By deacetylating these proteins, HDACS6 plays a crucial
role in a variety of cellular processes, including cell motility, protein quality control, and stress
responses.[2][4] Dysregulation of HDACG6 activity has been implicated in various diseases,
including cancer and neurodegenerative disorders, making it a compelling target for therapeutic
intervention.[4]

Hdac6-IN-35, also identified as compound C4 (ZINC000077541942), is a blood-brain barrier-
penetrant inhibitor of HDAC6 with a reported IC50 of 4.7 uM.[5] It has demonstrated cytotoxic
effects in cancer cell lines, such as MDA-MB-231, with an EC50 of 40.6 uM.[5] These
application notes provide detailed protocols for utilizing Hdac6-IN-35 in cell culture to
investigate its biological effects and mechanism of action.

Data Presentation

The following table summarizes the key quantitative data for Hdac6-IN-35, which is essential
for designing and interpreting experiments.
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Parameter Value Cell Line Reference
N/A (Enzymatic

IC50 4.7 uM [5]
Assay)

EC50 40.6 pM MDA-MB-231 [5]

Signaling Pathway of HDAC6

HDACG's primary role in the cytoplasm involves the deacetylation of non-histone proteins,
which in turn modulates various signaling pathways. A simplified diagram of the HDACG6
signaling pathway is presented below, illustrating its influence on microtubule dynamics and
protein folding.
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HDACSG6 Signaling Pathway

Hdac6-IN-35 Acetylated a-tubulin Acetylated Hsp90

o-tubulin
Microtubule Stability Client Proteins
Cell Motility Protein Folding & Stability
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Experimental Workflow for Hdac6-IN-35
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Hdac6-IN-35 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137544#experimental-protocol-for-using-hdac6-in-
35-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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